molecular formula C5H6ClNO2 B8649387 3-Chloro-2-methylpropanoyl isocyanate CAS No. 25088-54-4

3-Chloro-2-methylpropanoyl isocyanate

Cat. No.: B8649387
CAS No.: 25088-54-4
M. Wt: 147.56 g/mol
InChI Key: NOOWUUGMUCRQEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-2-methylpropanoyl isocyanate is a useful research compound. Its molecular formula is C5H6ClNO2 and its molecular weight is 147.56 g/mol. The purity is usually 95%.
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Properties

CAS No.

25088-54-4

Molecular Formula

C5H6ClNO2

Molecular Weight

147.56 g/mol

IUPAC Name

3-chloro-2-methylpropanoyl isocyanate

InChI

InChI=1S/C5H6ClNO2/c1-4(2-6)5(9)7-3-8/h4H,2H2,1H3

InChI Key

NOOWUUGMUCRQEQ-UHFFFAOYSA-N

Canonical SMILES

CC(CCl)C(=O)N=C=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To 2-isopropenyloxazoline-4,5-dione hydrochloride (200 g; 1.14 mol), dichloroethane (800 g) was added, and the resultant mixture was heated to 60°-65° C. while stirring for about 5.5 hours. After cooling with water, the reaction mixture was distilled under reduced pressure to give methacryloyl isocyanate (25.3 g) and alpha-methyl-beta-chloropropionyl isocyanate (80.7 g).
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2-isopropenyloxazoline-4,5-dione hydrochloride
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200 g
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800 g
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Synthesis routes and methods II

Procedure details

Into a suspension of methacrylamide (106 g; 1.25 mol) in dichloroethane (600 ml), dry hydrogen chloride gas was blown while cooling with ice for about 1 hour. Then, oxalyl chloride (243.9 g; 1.92 mol) was dropwise added thereto while continuing hydrogen chloride blowing and ice cooling. The resultant mixture was heated to reflux, and the refluxing was continued for 30 minutes. After being allowed to cool, the reaction mixture was distilled under reduced pressure to give alpha-methyl-beta-chloropropionyl isocyanate.
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106 g
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600 mL
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243.9 g
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